Cas no 2171763-86-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid
• CAS No: 2171763-86-1
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5803937
• PubChem ID: 165580618
• Update Time: 2025-06-16

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid
• EN300-1524988
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-5-hydroxypiperidine-3-carboxylic acid
• 2171763-86-1

• Inchi： 1S/C27H30N2O6/c1-2-3-12-24(25(31)29-14-17(26(32)33)13-18(30)15-29)28-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h2,4-11,17-18,23-24,30H,1,3,12-16H2,(H,28,34)(H,32,33)
• InChI Key： INBHQYZIJVDTNP-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid (CAS No. 2171763-86-1)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid (CAS No. 2171763-86-1) is a sophisticated peptide derivative widely utilized in pharmaceutical research and drug development. This compound features a unique combination of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hydroxypiperidine-carboxylic acid backbone, making it invaluable in solid-phase peptide synthesis (SPPS). Its structural complexity and functional versatility have garnered significant attention in the fields of medicinal chemistry and bioconjugation.

The Fmoc group in this compound serves as a temporary protecting group for amines during peptide synthesis, a technique critical for producing therapeutic peptides and biologics. Researchers often search for "Fmoc-protected amino acids" or "SPPS reagents" to identify high-purity building blocks like this compound. Its hex-5-enoyl moiety further enhances its utility in click chemistry applications, aligning with the growing demand for bioorthogonal reactions in targeted drug delivery systems.

In recent years, the rise of personalized medicine and peptide-based therapeutics has driven interest in compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid. Frequently asked questions include "How to remove Fmoc groups in peptide synthesis?" or "What are the applications of hydroxypiperidine derivatives?"—topics where this compound plays a pivotal role. Its 5-hydroxypiperidine-3-carboxylic acid segment is particularly notable for modulating bioavailability and metabolic stability in drug candidates.

From an SEO perspective, this compound intersects with trending keywords such as "peptide coupling reagents," "Fmoc deprotection methods," and "piperidine derivatives in drug discovery." Laboratories prioritizing green chemistry also value its potential in solvent-free synthesis protocols. The CAS No. 2171763-86-1 ensures precise identification in chemical databases, catering to researchers seeking highly specific intermediates for structure-activity relationship (SAR) studies.

Quality control of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-5-hydroxypiperidine-3-carboxylic acid involves advanced analytical techniques like HPLC and mass spectrometry, addressing another common query: "How to characterize complex peptide intermediates?" Its stability under ambient storage conditions and compatibility with automated synthesizers further solidify its role in modern high-throughput screening workflows.

In summary, this compound exemplifies the synergy between organic synthesis and biomedical innovation. As the pharmaceutical industry increasingly focuses on next-generation peptide drugs, CAS No. 2171763-86-1 remains a cornerstone for developing novel therapeutics with enhanced target specificity and pharmacokinetic profiles.